Cas no 1551304-91-6 (5-Isopropyl-1-methyl-1H-imidazole-2-carboxylic acid)

• Product Name: 5-Isopropyl-1-methyl-1H-imidazole-2-carboxylic acid
• CAS No: 1551304-91-6
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 4701825
• Update Time: 2025-10-25

5-Isopropyl-1-methyl-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-1-methyl-1H-imidazole-2-carboxylic acid

• Inchi： 1S/C8H12N2O2/c1-5(2)6-4-9-7(8(11)12)10(6)3/h4-5H,1-3H3,(H,11,12)
• InChI Key： WLYRKJCHWLAONR-UHFFFAOYSA-N
• SMILES： OC(C1=NC=C(C(C)C)N1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-Isopropyl-1-methyl-1H-imidazole-2-carboxylic acid

5-Isopropyl-1-methyl-1H-imidazole-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1551304-91-6, known as 5-isopropyl-1-methyl-1H-imidazole-2-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the imidazole family, a class of heterocyclic compounds widely recognized for their biological activity and versatility in various applications. The imidazole ring structure, which is a five-membered ring containing two nitrogen atoms, forms the core of this molecule, contributing to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 5-isopropyl-1-methyl-1H-imidazole-2-carboxylic acid in drug discovery and development. Its structure, featuring an isopropyl group at the 5-position and a methyl group at the 1-position, introduces steric and electronic effects that enhance its binding affinity to target proteins. This makes it a promising candidate for designing novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

The synthesis of 5-isopropyl-1-methyl-1H-imidazole-2-carboxylic acid involves a multi-step process that typically starts with the preparation of an imidazole derivative. Researchers have explored various methods, including nucleophilic substitution and cyclization reactions, to optimize the yield and purity of this compound. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality, making it a preferred approach in modern laboratories.

In terms of physical and chemical properties, 5-isopropyl-1-methyl-1H-imidazole-2-carboxylic acid exhibits a melting point of approximately 230°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its carboxylic acid group at the 2-position plays a crucial role in its acidity, with a pKa value around 4.8. This property is essential for its participation in hydrogen bonding interactions, which are critical in many biological processes.

Biological evaluations have demonstrated that 5-isopropyl-1-methyl-1H-imidazole-2-carboxylic acid possesses potent anti-inflammatory and antioxidant activities. In vitro assays have shown its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent. Furthermore, its radical scavenging capacity has been evaluated using DPPH assays, revealing significant antioxidant properties that could be exploited in cosmetic and nutraceutical applications.

The application of 5-isopropyl-1-methyl-1H-imidazole-2-carboxylic acid extends beyond pharmacology into materials science. Its ability to form stable metal complexes has led to its use as a ligand in catalysis and sensor development. Recent advancements in green chemistry have also explored its role as a biodegradable polymer building block, contributing to the development of environmentally friendly materials.

In conclusion, 5-isopropyl-1-methyl-1H-imidazole-2-carboxylic acid (CAS No. 1551304-91) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with its favorable physical and biological properties, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing science and technology.